Cas no 86256-24-8 (2-Fluoro-5-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Fluoro-5-(trifluoromethoxy)benzyl bromide
• CAS No: 86256-24-8
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• MDL: MFCD04115890
• CID: 90941
• PubChem ID: 2783326
• Update Time: 2024-10-26

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(trifluoromethoxy)benzyl bromide
• 2-(bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene
• JRD-1405
• PC1095
• 2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene (ACI)
• PS-9910
• C8H5BrF4O
• 2-Fluoro-5-(trifluoromethoxy)benzyl bromide, AldrichCPR
• SCHEMBL10978751
• AKOS015956881
• 2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene, 3-(Bromomethyl)-4-fluorophenyl trifluoromethyl ether
• DTXSID30382583
• DB-228060
• MFCD04115890
• 86256-24-8
• EN300-8670534
• 2-Fluoro-5-(trifluoromethoxy)benzylbromide

• MDL： MFCD04115890
• Inchi： 1S/C8H5BrF4O/c9-4-5-3-6(1-2-7(5)10)14-8(11,12)13/h1-3H,4H2
• InChI Key： KOISGBFWQAPLFE-UHFFFAOYSA-N
• SMILES： FC1C(CBr)=CC(OC(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 271.94600
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 140-144℃
• Boiling Point: 213.3±35.0 °C at 760 mmHg
• Flash Point: 101.7±10.2 °C
• Refractive Index: 1.4660
• Solubility: Difficult to mix.
• PSA: 9.23000
• LogP: 3.61920
• Sensitiveness: Lachrymatory
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Lachrymatory
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3265
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides